Cas no 1805081-07-5 (2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1805081-07-5
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4916610
• Update Time: 2025-06-10

2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2O/c8-5(9)3-2(7(10,11)12)1-14-6(13)4(3)15/h1,5,15H,(H2,13,14)
• InChI Key： LDEFGQGEPHUCRQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N)N=CC=1C(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine (CAS: 1805081-07-5)

The compound 2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine (CAS: 1805081-07-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a building block for the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural properties, and biological activities, particularly in the context of drug discovery and medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine, highlighting its efficient production via a multi-step process involving fluorination and pyridine ring formation. The researchers emphasized the compound's stability and reactivity, which make it an attractive candidate for further derivatization. The study also reported preliminary data on its pharmacokinetic properties, suggesting favorable absorption and distribution profiles in preclinical models.

In addition to its synthetic utility, 2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine has been investigated for its potential biological activities. A recent preprint on bioRxiv detailed its inhibitory effects on specific enzymes involved in inflammatory pathways. The compound demonstrated moderate activity against cyclooxygenase-2 (COX-2), a key target in anti-inflammatory drug development. These findings open new avenues for the design of COX-2 inhibitors with improved selectivity and reduced side effects.

Another area of interest is the application of this compound in agrochemical research. A 2024 report in Pest Management Science described its use as an intermediate in the synthesis of novel pesticides. The fluorinated pyridine core was found to enhance the bioactivity of resulting compounds against a range of agricultural pests, while maintaining low toxicity to non-target organisms. This dual functionality underscores the versatility of 2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine in diverse chemical applications.

Ongoing research is also exploring the compound's potential in materials science. Preliminary investigations suggest that its unique electronic properties, conferred by the fluorine substituents, could be leveraged in the development of organic semiconductors. While this application is still in its early stages, it represents an exciting crossover between pharmaceutical and materials chemistry.

In conclusion, 2-Amino-4-(difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine (CAS: 1805081-07-5) is emerging as a multifaceted compound with applications spanning drug discovery, agrochemical development, and materials science. Its synthetic accessibility, combined with its intriguing biological and physical properties, positions it as a valuable tool for researchers across multiple disciplines. Future studies will likely focus on expanding its utility through targeted derivatization and in-depth mechanistic investigations.